Cas no 144485-77-8 (2(1H)-QUINOLINONE, 5,8-DICHLORO-3,4-DIHYDRO-)

5,8-Dichloro-3,4-dihydro-2(1H)-quinolinone is a chlorinated dihydroquinolinone derivative with potential applications in pharmaceutical and agrochemical research. Its fused bicyclic structure, featuring a ketone group at the 2-position and chlorine substituents at the 5- and 8-positions, offers reactivity for further functionalization or use as a synthetic intermediate. The saturated 3,4-dihydro moiety enhances stability compared to fully aromatic analogs, while the chlorine atoms contribute to electrophilic properties, making it suitable for cross-coupling or nucleophilic substitution reactions. This compound may serve as a precursor for bioactive molecules, particularly in the development of antimicrobial or CNS-targeting agents. Its well-defined heterocyclic core is advantageous for structure-activity relationship studies in medicinal chemistry.
2(1H)-QUINOLINONE, 5,8-DICHLORO-3,4-DIHYDRO- structure
144485-77-8 structure
Product Name:2(1H)-QUINOLINONE, 5,8-DICHLORO-3,4-DIHYDRO-
CAS No:144485-77-8
MF:C9H7Cl2NO
MW:216.063980340958
CID:3239371
PubChem ID:85662979
Update Time:2025-05-25

2(1H)-QUINOLINONE, 5,8-DICHLORO-3,4-DIHYDRO- Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-QUINOLINONE, 5,8-DICHLORO-3,4-DIHYDRO-
    • 144485-77-8
    • 5,8-Dichloro-3,4-dihydroquinolin-2(1H)-one
    • Inchi: 1S/C9H7Cl2NO/c10-6-2-3-7(11)9-5(6)1-4-8(13)12-9/h2-3H,1,4H2,(H,12,13)
    • InChI Key: NLQXZNULUDCGSK-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C2=C1CCC(N2)=O)Cl

Computed Properties

  • Exact Mass: 214.9904692Da
  • Monoisotopic Mass: 214.9904692Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 29.1Ų

2(1H)-QUINOLINONE, 5,8-DICHLORO-3,4-DIHYDRO- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM244763-1g
5,8-Dichloro-3,4-dihydroquinolin-2(1H)-one
144485-77-8 97%
1g
$795 2021-08-04
Chemenu
CM244763-5g
5,8-Dichloro-3,4-dihydroquinolin-2(1H)-one
144485-77-8 97%
5g
$1449 2021-08-04
Chemenu
CM244763-10g
5,8-Dichloro-3,4-dihydroquinolin-2(1H)-one
144485-77-8 97%
10g
$1964 2021-08-04
Chemenu
CM244763-1g
5,8-Dichloro-3,4-dihydroquinolin-2(1H)-one
144485-77-8 97%
1g
$*** 2023-03-30
Ambeed
A370608-1g
5,8-Dichloro-3,4-dihydroquinolin-2(1H)-one
144485-77-8 97%
1g
$850.0 2024-04-23

Additional information on 2(1H)-QUINOLINONE, 5,8-DICHLORO-3,4-DIHYDRO-

Research Brief on 2(1H)-Quinolinone, 5,8-Dichloro-3,4-Dihydro- (CAS: 144485-77-8): Recent Advances and Applications

The compound 2(1H)-Quinolinone, 5,8-Dichloro-3,4-Dihydro- (CAS: 144485-77-8) has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and therapeutic potential. The quinolinone scaffold is known for its versatility in drug design, and the dichloro substitution at positions 5 and 8 introduces unique electronic and steric properties that enhance its pharmacological profile.

Recent studies have explored the synthetic pathways for 2(1H)-Quinolinone, 5,8-Dichloro-3,4-Dihydro-, with a particular emphasis on optimizing yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic method that reduces byproduct formation and improves scalability. This advancement is critical for industrial applications, where consistent quality and cost-effectiveness are paramount. Additionally, computational studies have provided insights into the compound's stability and reactivity, aiding in the design of derivatives with enhanced properties.

The biological activity of 2(1H)-Quinolinone, 5,8-Dichloro-3,4-Dihydro- has been investigated in the context of antimicrobial and anticancer research. In vitro assays have demonstrated potent inhibitory effects against a range of bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve interference with bacterial DNA gyrase, a validated target for antibiotics. Furthermore, preliminary data from cancer cell line studies suggest that this compound induces apoptosis in certain tumor types, possibly through modulation of the PI3K/AKT pathway. These findings highlight its dual potential as both an antimicrobial and an anticancer agent.

In addition to its standalone activity, 2(1H)-Quinolinone, 5,8-Dichloro-3,4-Dihydro- has been employed as a building block in the synthesis of more complex molecules. Researchers have successfully incorporated it into hybrid structures aimed at multitarget therapies, particularly for neurodegenerative diseases. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported a series of quinolinone-chalcone hybrids that exhibited improved blood-brain barrier permeability and neuroprotective effects in animal models of Alzheimer's disease.

Despite these promising developments, challenges remain in the clinical translation of 2(1H)-Quinolinone, 5,8-Dichloro-3,4-Dihydro--based therapeutics. Pharmacokinetic studies indicate moderate bioavailability, necessitating further structural optimization to enhance absorption and reduce metabolic clearance. Toxicity profiles also require thorough investigation, as some derivatives have shown hepatotoxic effects at higher doses. Addressing these limitations will be crucial for advancing this compound into preclinical and clinical trials.

In conclusion, 2(1H)-Quinolinone, 5,8-Dichloro-3,4-Dihydro- (CAS: 144485-77-8) represents a promising scaffold for drug development, with demonstrated efficacy in antimicrobial and anticancer applications. Ongoing research is focused on refining its synthesis, expanding its therapeutic scope, and overcoming pharmacokinetic hurdles. As the field progresses, this molecule may serve as a cornerstone for the next generation of multifunctional pharmaceuticals.

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd